2-(2-(4-acetamidophenylsulfonamido)thiazol-4-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-acetamidophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H22N4O4S2/c1-13-4-5-14(2)19(10-13)24-20(27)11-17-12-30-21(23-17)25-31(28,29)18-8-6-16(7-9-18)22-15(3)26/h4-10,12H,11H2,1-3H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key: RVOGGYYWXBLJTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

2-(2-(4-acetamidophenylsulfonamido)thiazol-4-yl)-N-(2,5-dimethylphenyl)acetamide, commonly known as ATZ, is a synthetic compound that has been widely used in scientific research. ATZ belongs to the class of sulfonamide derivatives and has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

Structural and Activity Relationships

Research on compounds with similar structures has aimed to understand their structure-activity relationships, especially in the context of inhibiting specific enzymes or receptors. For instance, studies have investigated various heterocycles to improve metabolic stability, focusing on the inhibition of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) due to their pivotal roles in cancer and metabolic diseases (Stec et al., 2011).

Anticonvulsant and Antioxidant Activities

Compounds incorporating a sulfonamide moiety have been synthesized and evaluated for their anticonvulsant and antioxidant activities. For example, derivatives containing the sulfonamide thiazole moiety were created to assess their protection against convulsions induced by picrotoxin, with some compounds showing significant anticonvulsive effects (Farag et al., 2012). Moreover, amidomethane sulfonyl-linked bis heterocycles were prepared from arylsulfonylethenesulfonyl oxazolyl/thiazolyl/imidazolyl acetamides and tested for their antioxidant activity, with some exhibiting excellent efficacy (Talapuru et al., 2014).

Anticancer Properties

The synthesis and evaluation of anticancer activities of acetamide derivatives highlight the potential therapeutic applications of these compounds. Research has shown that some synthesized compounds exhibit reasonable anticancer activity against various cancer cell lines, indicating their potential as anticancer agents (Duran & Demirayak, 2012).

Antimicrobial Activity

The development of new antimicrobial agents is another significant area of research. For example, novel thiazole derivatives have been synthesized and evaluated for their antimicrobial activities, with some showing promising results against bacterial and fungal strains (Gul et al., 2017).

Inhibitory Effects on Specific Enzymes

Certain sulfonamide derivatives have been investigated for their inhibitory effects on carbonic anhydrases, enzymes implicated in various pathologies such as cancer, obesity, and epilepsy. These studies aim to identify potent inhibitors that could serve as drug candidates (Carta et al., 2017).